7-(dibenzylamino)-8H-pyrimido[4,5-d]pyrimidine-2,4-dithione

• Molecular Formula: C20H17N5S2
• Molecular Weight: 391.5 g/mol
• IUPAC Name: 2-(dibenzylamino)-8H-pyrimido[4,5-d]pyrimidine-5,7-dithione
• InChI: InChI=1S/C20H17N5S2/c26-18-16-11-21-19(22-17(16)23-20(27)24-18)25(12-14-7-3-1-4-8-14)13-15-9-5-2-6-10-15/h1-11H,12-13H2,(H2,21,22,23,24,26,27)
• InChI Key: DHWFUMSAWGZZIM-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=NC=C4C(=NC(=S)NC4=S)N3
• SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=NC=C4C(=N3)NC(=S)NC4=S

Description

7-(dibenzylamino)-8H-pyrimido[4,5-d]pyrimidine-2,4-dithione, commonly known as DBMD, is a heterocyclic compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. DBMD is a derivative of pyrimidine and has been found to exhibit potent biological activities, including anticancer, antiviral, and antifungal properties.

Mechanism of Action

The mechanism of action of DBMD is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are crucial for the survival and proliferation of cancer cells, viruses, and fungi. DBMD has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. DBMD has also been found to inhibit the activation of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
DBMD has been found to exhibit various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. Apoptosis is a programmed cell death process that is crucial for the removal of damaged or abnormal cells from the body. DBMD has been shown to induce apoptosis in cancer cells by activating specific signaling pathways. Cell cycle arrest is a process in which the cell cycle is halted at a specific stage, which prevents the cell from dividing. DBMD has been found to induce cell cycle arrest in cancer cells by inhibiting the activity of specific enzymes involved in cell cycle progression. Angiogenesis is the process of the formation of new blood vessels, which is crucial for the growth and spread of cancer cells. DBMD has been found to inhibit angiogenesis by inhibiting the activity of specific enzymes involved in the process.

Advantages and Limitations for Lab Experiments

DBMD has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, the compound has some limitations, such as its poor solubility in water, which can make it difficult to administer in vivo. Additionally, the synthesis of DBMD can be challenging and time-consuming, which can limit its availability for research purposes.

Future Directions

There are several future directions for the research of DBMD, including the optimization of the synthesis method to improve the yield and purity of the compound. Further studies are also needed to elucidate the mechanism of action of DBMD and to identify specific targets for its activity. Additionally, the in vivo efficacy and toxicity of DBMD need to be evaluated to determine its potential as a therapeutic agent. Finally, the development of novel derivatives of DBMD with improved pharmacological properties is an important area of future research.
Conclusion:
DBMD is a heterocyclic compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. The compound has been found to exhibit potent biological activities, including anticancer, antiviral, and antifungal properties. The synthesis of DBMD involves the reaction of dibenzylamine with 2,4-dithiouracil in the presence of a base catalyst. The mechanism of action of DBMD is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. DBMD has several advantages for lab experiments, including its high potency, selectivity, and low toxicity. However, the compound has some limitations, such as its poor solubility in water. There are several future directions for the research of DBMD, including the optimization of the synthesis method and the development of novel derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of DBMD involves the reaction of dibenzylamine with 2,4-dithiouracil in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then cyclized to form DBMD. The yield of DBMD can be improved by optimizing the reaction conditions, such as temperature, reaction time, and the amount of catalyst used.

Scientific Research Applications

DBMD has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. DBMD has also been shown to possess antiviral activity against hepatitis C virus and dengue virus. Additionally, DBMD has been found to exhibit antifungal activity against Candida albicans.